Cas no 61037-86-3 (Choline-d9 Chloride)
Choline-d9 Chloride Chemical and Physical Properties
Names and Identifiers
-
- CHOLINE CHLORIDE (TRIMETHYL-D9)
- Choline-d9 Chloride
- 2-hydroxyethyl-tris(trideuteriomethyl)azanium,chloride
-
- Inchi: 1S/C5H14NO.ClH/c1-6(2,3)4-5-7;/h7H,4-5H2,1-3H3;1H/q+1;/p-1/i1D3,2D3,3D3;
- InChI Key: SGMZJAMFUVOLNK-KYRNGWDOSA-M
- SMILES: [Cl-].OCC[N+](C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]
Computed Properties
- Exact Mass: 148.13300
- Isotope Atom Count: 9
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 46.5
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: solid
- Melting Point: 302-305 °C (dec.)(lit.)
- PSA: 20.23000
- LogP: -3.31110
- Solubility: Not available
Choline-d9 Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X79145-100mg |
Choline-d9 Chloride |
61037-86-3 | BR | 100mg |
¥388.0 | 2023-09-05 | |
| TRC | C432652-10mg |
Choline-d9 Chloride |
61037-86-3 | 10mg |
$ 121.00 | 2023-09-08 | ||
| TRC | C432652-100mg |
Choline-d9 Chloride |
61037-86-3 | 100mg |
$ 181.00 | 2023-09-08 | ||
| TRC | C432652-1g |
Choline-d9 Chloride |
61037-86-3 | 1g |
$ 276.00 | 2023-09-08 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D874667-100mg |
choline-trimethyl-D9 chloride |
61037-86-3 | BR | 100mg |
462.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 492051-1G |
Choline-d9 Chloride |
61037-86-3 | 1g |
¥3371.5 | 2023-12-05 | ||
| ChemScence | CS-0203161-1g |
Choline-d9 chloride |
61037-86-3 | 1g |
$0.0 | 2022-04-27 | ||
| ChemScence | CS-0203161-100mg |
Choline-d9 chloride |
61037-86-3 | 100mg |
$0.0 | 2022-04-27 | ||
| ChemScence | CS-0203161-10mg |
Choline-d9 chloride |
61037-86-3 | 10mg |
$0.0 | 2022-04-27 | ||
| Key Organics Ltd | MS-22841-50mg |
Choline-d9 (chloride) |
61037-86-3 | >97% | 50mg |
£185.10 | 2025-02-09 |
Choline-d9 Chloride Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on Choline-d9 Chloride
Choline-d9 Chloride: A Comprehensive Overview
Choline-d9 Chloride, also known as deuterated choline chloride (CAS No. 61037-86-3), is a chemical compound that has gained significant attention in various scientific and industrial applications. This compound is a deuterated version of choline chloride, where nine hydrogen atoms are replaced with deuterium atoms. The substitution of hydrogen with deuterium enhances the compound's stability and makes it highly suitable for use in sensitive analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy.
Recent studies have highlighted the importance of Choline-d9 Chloride in the field of metabolomics and lipid research. Its ability to serve as a stable isotope tracer has made it an invaluable tool for researchers studying metabolic pathways and lipid metabolism. For instance, a 2023 study published in *Nature Metabolism* demonstrated how Choline-d9 Chloride can be used to track the fate of choline in cellular systems, providing insights into its role in lipid synthesis and energy metabolism.
In addition to its role in research, Choline-d9 Chloride has found applications in the pharmaceutical industry. It is used as a precursor in the synthesis of various bioactive compounds, including phospholipids and betaine. The deuterated form ensures higher purity and stability, which are critical for drug development processes. A 2022 review in *Journal of Medicinal Chemistry* emphasized the growing demand for stable isotopes like Choline-d9 Chloride in drug discovery pipelines.
The global market for stable isotopes, including Choline-d9 Chloride, has been experiencing steady growth due to increasing investments in research and development activities. According to a market analysis by Grand View Research, the demand for deuterated compounds is expected to rise at a compound annual growth rate (CAGR) of 5.8% from 2023 to 2030. This growth is driven by advancements in analytical techniques and the expanding scope of metabolomics studies.
From a manufacturing perspective, the production of Choline-d9 Chloride involves a multi-step process that requires precise control over isotopic substitution. The process typically begins with the synthesis of choline chloride, followed by deuteration using heavy water (D₂O) under controlled conditions. The final product undergoes rigorous quality control checks to ensure isotopic purity and chemical integrity.
In terms of safety and handling, Choline-d9 Chloride is considered non-hazardous under normal conditions. However, it should be stored in a cool, dry place away from direct sunlight to maintain its stability. Proper personal protective equipment (PPE) should be used during handling to prevent any potential exposure risks.
Looking ahead, the future of Choline-d9 Chloride seems promising as researchers continue to explore its potential applications in emerging fields such as personalized medicine and bioinformatics. Its role as a stable isotope tracer will likely expand into new areas, contributing to breakthroughs in understanding complex biological systems.
61037-86-3 (Choline-d9 Chloride) Related Products
- 62-49-7(Choline)
- 123-41-1(Choline hydroxide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)